Cas no 636581-61-8 (5-Bromo-3-chloroisatoic anhydride)

5-Bromo-3-chloroisatoic anhydride is a heterocyclic compound primarily used as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its key advantages include its reactivity as an anhydride, enabling efficient ring-opening reactions for the introduction of bromo and chloro substituents into target molecules. The presence of both halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly valued in medicinal chemistry for the development of biologically active scaffolds due to its selective functionalization potential.
5-Bromo-3-chloroisatoic anhydride structure
636581-61-8 structure
Product Name:5-Bromo-3-chloroisatoic anhydride
CAS No:636581-61-8
MF:C8H7BrN2O4
MW:275.056181192398
MDL:MFCD11977624
CID:500456
PubChem ID:17984898
Update Time:2025-05-20

5-Bromo-3-chloroisatoic anhydride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-amino-5-bromo-3-nitro-, methyl ester
    • 2-AMINO-5-BROMO-3-NITRO-BENZOIC ACID METHYL ESTER
    • methyl 2-amino-5-bromo-3-nitrobenzoate
    • Benzoic acid, 2-amino-5-bromo-3-nitro-, methyl ester
    • CS-0197348
    • MFCD11977624
    • AVBOYXHZYFHVJS-UHFFFAOYSA-N
    • DTXSID10591939
    • EN300-1448710
    • SCHEMBL221958
    • SY066009
    • A868074
    • C91335
    • BS-50141
    • AMY15948
    • METHYL2-AMINO-5-BROMO-3-NITROBENZOATE
    • AKOS015996044
    • 636581-61-8
    • 5-Bromo-3-chloroisatoic anhydride
    • MDL: MFCD11977624
    • Inchi: 1S/C8H7BrN2O4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,10H2,1H3
    • InChI Key: AVBOYXHZYFHVJS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C(=O)OC)C=1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.95900
  • Monoisotopic Mass: 273.95892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 98.1Ų

Experimental Properties

  • Density: 1.744
  • Boiling Point: 359.9°C at 760 mmHg
  • Flash Point: 171.5°C
  • Refractive Index: 1.635
  • PSA: 98.14000
  • LogP: 2.83050

5-Bromo-3-chloroisatoic anhydride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

5-Bromo-3-chloroisatoic anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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636581-61-8 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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abcr
AB304890-1 g
2-Amino-5-bromo-3-nitro-benzoic acid methyl ester; 98%
636581-61-8
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€255.90 2022-06-11
abcr
AB304890-5 g
2-Amino-5-bromo-3-nitro-benzoic acid methyl ester; 98%
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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